Cas no 91251-45-5 (4-(4-Aminophenyl)butan-1-ol)

• Product Name: 4-(4-Aminophenyl)butan-1-ol
• CAS No: 91251-45-5
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 787943
• PubChem ID: 15006226
• Update Time: 2025-09-28

4-(4-Aminophenyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenebutanol, 4-amino-
• 4-(4-aminophenyl)butan-1-ol
• 4-(4-amino-phenyl)-butan-1-ol
• 4-(p-amino phenyl) butanol
• 4-(4-hydroxybutyl)aniline
• SCHEMBL4281793
• 4-(4-aminophenyl)butanol
• DTXSID90566862
• JPOVFJVXRISZEE-UHFFFAOYSA-N
• CS-0099969
• EN300-192379
• Z1262622677
• AKOS022713550
• 4-(p-amino phenyl)butanol
• 4-aminobenzenebutanol
• 91251-45-5
• 4-(4-Aminophenyl)butan-1-ol

• Inchi： 1S/C10H15NO/c11-10-6-4-9(5-7-10)3-1-2-8-12/h4-7,12H,1-3,8,11H2
• InChI Key： JPOVFJVXRISZEE-UHFFFAOYSA-N
• SMILES： OCCCCC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-(4-Aminophenyl)butan-1-ol

4-Aminobenzenebutanol (CAS No. 91251-45-5): Properties, Applications, and Market Insights

4-Aminobenzenebutanol (CAS No. 91251-45-5), also known as Benzenebutanol, 4-amino-, is an important organic compound with a wide range of applications in pharmaceuticals, agrochemicals, and specialty chemicals. This aromatic amine derivative has gained significant attention due to its versatile chemical properties and role as a key intermediate in synthetic chemistry. In this comprehensive guide, we explore the molecular characteristics, industrial uses, and emerging trends surrounding this valuable compound.

The molecular structure of 4-Aminobenzenebutanol consists of a benzene ring substituted with an amino group (-NH₂) at the para position and a butanol side chain. This unique combination of functional groups makes it particularly valuable for pharmaceutical synthesis and fine chemical production. With a molecular formula of C₁₀H₁₅NO and a molecular weight of 165.23 g/mol, this compound exhibits properties that bridge between aromatic amines and aliphatic alcohols.

Recent interest in sustainable chemical synthesis has highlighted the importance of intermediates like Benzenebutanol, 4-amino-. Researchers are particularly focused on developing green chemistry approaches for its production, addressing common search queries such as "eco-friendly synthesis of aromatic amines" and "sustainable pharmaceutical intermediates." The compound's role in drug discovery has also made it relevant to trending topics in medicinal chemistry and personalized medicine.

In pharmaceutical applications, 4-Aminobenzenebutanol serves as a crucial building block for various active pharmaceutical ingredients (APIs). Its structural features make it valuable for creating compounds with potential central nervous system activity, aligning with current research interests in neurological therapeutics. The compound's physicochemical properties, including its solubility profile and stability characteristics, contribute to its utility in drug formulation processes.

The global market for specialty chemical intermediates like Benzenebutanol, 4-amino- has shown steady growth, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts frequently search for terms such as "aromatic amine market trends" and "pharmaceutical intermediate growth projections," reflecting the commercial importance of this compound. Regional production hubs in Asia, particularly in India and China, have become significant suppliers of high-purity 4-Aminobenzenebutanol to global markets.

Quality control and analytical characterization of CAS 91251-45-5 are critical aspects for industrial users. Modern analytical techniques including HPLC, GC-MS, and NMR spectroscopy are routinely employed to ensure product purity and consistency. These quality assurance measures respond to industry concerns about "chemical intermediate purity standards" and "pharmaceutical-grade raw materials," which are common search queries among professionals in the field.

From a regulatory perspective, 4-Aminobenzenebutanol is generally recognized as safe for its intended industrial uses when handled properly. However, proper chemical safety protocols should always be followed, as with any chemical substance. This aligns with growing workplace safety concerns and searches for "safe handling of aromatic amines" and "chemical storage best practices."

Future developments in catalytic processes and biocatalysis may further enhance the production efficiency of Benzenebutanol, 4-amino-. The compound's potential applications in advanced materials and functional polymers are also areas of ongoing research, connecting to trending topics in materials science and nanotechnology.

For researchers and industry professionals seeking detailed technical information about CAS No. 91251-45-5, comprehensive spectral data and physicochemical parameters are available through major chemical databases. These resources address frequent search queries such as "4-Aminobenzenebutanol technical data" and "aromatic amine compound specifications."

In conclusion, 4-Aminobenzenebutanol represents an important chemical intermediate with diverse applications across multiple industries. Its significance in pharmaceutical synthesis, combined with growing interest in sustainable production methods, ensures its continued relevance in the chemical sector. As research progresses and new applications emerge, this compound is likely to maintain its position as a valuable building block in organic synthesis and industrial chemistry.